Cas no 497153-74-9 (L-Aspartic acid, L-threonyl-L-alanyl-L-alanylglycyl-)

• Product Name: L-Aspartic acid, L-threonyl-L-alanyl-L-alanylglycyl-
• CAS No: 497153-74-9
• MF: C₁₆H₂₇N₅O₉
• MW: 433.413684129715
• CID: 1531111
• Update Time: 2024-08-24

L-Aspartic acid, L-threonyl-L-alanyl-L-alanylglycyl- Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, L-threonyl-L-alanyl-L-alanylglycyl-

• Inchi： 1S/C16H27N5O9/c1-6(19-14(27)7(2)20-15(28)12(17)8(3)22)13(26)18-5-10(23)21-9(16(29)30)4-11(24)25/h6-9,12,22H,4-5,17H2,1-3H3,(H,18,26)(H,19,27)(H,20,28)(H,21,23)(H,24,25)(H,29,30)/t6-,7-,8+,9-,12-/m0/s1
• InChI Key： CSOUANGZYKEFSB-YIQYQHPQSA-N
• SMILES： C(O)(=O)[C@H](CC(O)=O)NC(=O)CNC(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)[C@H]([C@H](O)C)N

Computed Properties

• Exact Mass: 433.18101

Experimental Properties

• Density: 1.403±0.06 g/cm3(Predicted)
• Boiling Point: 943.1±65.0 °C(Predicted)
• PSA: 237.25
• pka: 2.88±0.10(Predicted)